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Compound of Interest

Compound Name: Dess-Martin periodinane

Cat. No.: B144149 Get Quote

Abstract
Dess-Martin periodinane (DMP) is a hypervalent iodine reagent renowned for its mild and

selective oxidation of primary and secondary alcohols to aldehydes and ketones, respectively.

Its operational simplicity, neutral pH conditions, and broad functional group tolerance have

established it as a staple in modern organic synthesis, particularly in the context of complex

molecule synthesis relevant to drug discovery and development. This guide provides an in-

depth overview of the physicochemical properties, mechanism of action, experimental

protocols, and safety considerations associated with DMP.

Physicochemical Properties
Dess-Martin periodinane, systematically named 1,1,1-tris(acetyloxy)-1,1-dihydro-1,2-

benziodoxol-3(1H)-one, is a white, crystalline solid.[1][2] Its key properties are summarized in

the table below. The acetate groups enhance its solubility in common organic solvents

compared to its precursor, 2-iodoxybenzoic acid (IBX), making it a more versatile reagent in

solution-phase chemistry.[2]
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Property Value

Molecular Formula C13H13IO8[3][4]

Molecular Weight 424.14 g/mol [1][2][3][4]

Appearance White powder, chips, or crystals[1][2]

Melting Point 130–133 °C[2]

CAS Number 87413-09-0[2][3]

Density 1.362 g/cm³ (solid)[1]

Solubility
Soluble in dichloromethane (DCM), chloroform,

and other common organic solvents.

Mechanism of Action: The Dess-Martin Oxidation
The oxidation of an alcohol with DMP proceeds through a ligand exchange mechanism

followed by an intramolecular elimination. The process is initiated by the substitution of an

acetate ligand on the iodine center with the alcohol substrate. Subsequently, an acetate ion

acts as a base to abstract the α-proton from the alcohol, leading to a concerted elimination that

forms the carbonyl compound, the reduced iodinane byproduct, and acetic acid.[1]

Figure 1: Simplified workflow of the Dess-Martin Oxidation mechanism.

Experimental Protocols
The following protocols are representative examples for the oxidation of primary and secondary

alcohols using Dess-Martin periodinane. It is crucial to perform reactions under an inert

atmosphere (e.g., nitrogen or argon) and with anhydrous solvents to prevent decomposition of

the reagent and ensure optimal yields.

General Protocol for Oxidation of a Secondary Alcohol
to a Ketone
This procedure is adapted from established methodologies in organic synthesis.[2]

Materials:
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Secondary alcohol (1.0 equivalent)

Dess-Martin periodinane (1.5 - 1.8 equivalents)

Anhydrous dichloromethane (DCM) to make a 0.1 M solution

Saturated aqueous sodium bicarbonate (NaHCO₃)

Sodium thiosulfate (Na₂S₂O₃)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer, and inert atmosphere setup

Procedure:

Reaction Setup: Dissolve the secondary alcohol (1.0 equiv.) in anhydrous DCM (to a

concentration of 0.1 M) in a round-bottom flask under an inert atmosphere.

Addition of DMP: To the stirred solution, add Dess-Martin periodinane (1.8 equiv.) portion-

wise at room temperature. The reaction is often mildly exothermic. For sensitive substrates,

the addition can be performed at 0 °C.

Reaction Monitoring: Stir the mixture at room temperature. The reaction progress can be

monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry

(LC-MS). Reactions are typically complete within 1-16 hours.

Workup: Upon completion, dilute the reaction mixture with an equal volume of diethyl ether.

Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated

aqueous Na₂S₂O₃. Stir vigorously until the two phases are clear.

Extraction: Separate the organic layer. Extract the aqueous layer twice with diethyl ether or

DCM.

Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄ or

Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude ketone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b144149?utm_src=pdf-body
https://www.benchchem.com/product/b144149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Purify the crude product by flash column chromatography on silica gel as

needed.

Protocol for Oxidation of a Primary Alcohol to an
Aldehyde
This protocol is a slight modification of the general procedure to minimize overoxidation,

particularly for sensitive aldehydes.[2]

Materials:

Primary alcohol (1.0 equivalent)

Dess-Martin periodinane (1.2 - 1.5 equivalents)

Anhydrous dichloromethane (DCM)

Buffer (optional, e.g., pyridine, 1-2 equivalents)

Standard workup reagents as listed in section 3.1

Procedure:

Reaction Setup: Dissolve the primary alcohol (e.g., 27.6 mmol) in anhydrous DCM (e.g., 150

mL) in a flask under an inert atmosphere. Cool the solution to 0 °C using an ice bath.

Addition of DMP: Add Dess-Martin periodinane (e.g., 33.2 mmol, 1.2 equiv.) to the cooled,

stirred solution.[2] For acid-sensitive substrates, a mild non-nucleophilic base like pyridine

can be added to buffer the acetic acid generated during the reaction.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir until TLC or

LC-MS analysis indicates complete consumption of the starting material.

Workup and Purification: Follow the workup and purification steps as described in section

3.1.

Applications in Research and Drug Development
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The mildness and high chemoselectivity of the Dess-Martin oxidation make it an invaluable tool

in the synthesis of complex natural products and active pharmaceutical ingredients (APIs). It

tolerates a wide array of sensitive functional groups that are often incompatible with harsher,

chromium-based or Swern-type oxidation conditions. This allows for the late-stage oxidation of

advanced intermediates in a synthetic sequence, which is a critical advantage in drug

development campaigns.

Key Advantages of DMP

Primary Applications
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Complex Molecule Synthesis
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Figure 2: Relationship between DMP advantages and its core applications.

Safety and Handling
Dess-Martin periodinane is a powerful oxidizing agent and should be handled with care.

Explosive Potential: DMP is known to be potentially explosive, especially upon heating under

confinement or on a large scale.[2] It is recommended to avoid scaling up reactions beyond

a few grams without appropriate safety precautions.

Irritant: The reagent is an irritant to the skin, eyes, and respiratory system.
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Storage: DMP is sensitive to moisture and light. It should be stored at reduced temperatures

(e.g., -20 °C), under an inert atmosphere (nitrogen or argon), and in a tightly sealed

container.[3]

Always handle Dess-Martin periodinane in a well-ventilated fume hood, wearing appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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